Camphene

Specification

• Description: Camphene appears as a colorless to white crystalline solid with an insipid camphor-like odor. Dust and crystals are irritants to the eyes, nose and throat. Emits flammable vapors when heated. Emits acrid smoke and irritating fumes at high temperature. Used for the manufacture of synthetic camphor.; Camphene is a monoterpene with a bicyclic skeleton that is bicyclo[2.2.1]heptane substituted by geminal methyl groups at position 2 and a methylidene group at position 3. It is a widespread natural product found in many essential oils. It has a role as a plant metabolite and a fragrance. It is a monoterpene and a carbobicyclic compound.; Camphene is a natural product found in Otanthus maritimus, Rhododendron dauricum, and other organisms with data available.; See also: Cannabis sativa subsp. indica top (part of).
• CAS No.: 79-92-5
• Molecular Formula: C10H16
• Molecular Weight: 136.23 g/mol
• IUPAC Name: 2,2-dimethyl-3-methylidenebicyclo[2.2.1]heptane
• Standard InChI: InChI=1S/C10H16/c1-7-8-4-5-9(6-8)10(7,2)3/h8-9H,1,4-6H2,2-3H3
• Standard InChI Key: CRPUJAZIXJMDBK-UHFFFAOYSA-N
• SMILES: CC1(C2CCC(C2)C1=C)C
• Canonical SMILES: CC1(C2CCC(C2)C1=C)C
• Boiling Point: 310 °F at 760 mmHg (USCG, 1999); 161 °C /camphene, (+); 158 °C /camphene, (-)/; 156-160 °C
• Colorform: Colorless crystals
• Flash Point: 92 °F (USCG, 1999); The Guide in the Emergency Response Guidebook is for "Flammable solid, organic, n.o.s." 26 °C; 42 °C (open cup); 33 °C (closed cup); 108 °F Open cup; 92 °F closed cup; 26 °C c.c.
• Melting Point: 122 °F (USCG, 1999); 52 °C; Melting point: 46 °C /Technical product/; Melting point: 51.5 °C; specific gravity: 0.879 @ 20 °C/4 °C /dl-Form/; 46 °C